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Compound of Interest

Compound Name: AMG28

Cat. No.: B15580836

Disclaimer: This document provides a general framework for the proper disposal of the
research chemical AMG28, which has been identified as a multi-kinase inhibitor. A specific
Safety Data Sheet (SDS) for AMG28 was not located during the information gathering process.
Therefore, the following procedures are based on established best practices for the disposal of
laboratory-grade chemical compounds and should not be considered a substitute for a
substance-specific SDS. Researchers must always consult the SDS provided by the
manufacturer for the exact agent in use and strictly adhere to their institution's Environmental
Health and Safety (EHS) guidelines.

For laboratory researchers and scientists, the responsible handling and disposal of
investigational compounds like AMG28 are critical for ensuring personnel safety and
environmental protection. This guide offers essential logistical and safety information to support
the operational and disposal plans for this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, the use of appropriate Personal Protective Equipment
(PPE) is mandatory. For a compound like AMG28, this includes:

o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses or goggles.

e Lab Coat: To prevent contamination of personal clothing.
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All procedures involving AMG28 should be conducted in a well-ventilated area, such as a

certified chemical fume hood, to minimize inhalation exposure.

General Disposal Procedures

As a chemical agent, AMG28 and any materials contaminated with it must be treated as

hazardous waste. Under no circumstances should this material be disposed of down the drain

or in the regular trash.

2.

. Waste Segregation:

Solid Waste: All solid materials that have come into contact with AMG28, including pipette
tips, tubes, gloves, and bench paper, must be collected in a designated hazardous waste
container. This container should be clearly labeled as "Hazardous Waste" and specify
"AMG28".

Liquid Waste: Any unused solutions or cell culture media containing AMG28 must be
collected in a separate, sealed, and clearly labeled hazardous waste container. To prevent
unforeseen chemical reactions, do not mix this waste with other solvent streams unless
explicitly permitted by your institution's EHS department.

Container Labeling: Accurate and thorough labeling of waste containers is a critical safety

and compliance measure. The label must include:

The words "Hazardous Waste".

The full chemical name: "AMG28".

The concentration of the waste material.

The name of the principal investigator and the specific laboratory location.

The date on which the waste was first added to the container.

. Storage of Waste:

Hazardous waste containers should be stored in a designated and secure satellite
accumulation area within the laboratory.
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o Containers must be kept tightly sealed at all times, except when waste is being added.
o Ensure that incompatible waste materials are not stored in close proximity to each other.
4. Decontamination:

» All work surfaces and non-disposable equipment that have been in contact with AMG28
must be thoroughly decontaminated. A standard procedure involves wiping the surfaces with
a detergent solution, followed by a 70% ethanol solution or another suitable disinfectant.

» All materials used for decontamination, such as wipes and paper towels, must also be
disposed of as solid hazardous waste.

5. Empty Containers:

o Empty vials and other containers that originally held AMG28 are also to be treated as
hazardous waste. These should be placed in the designated solid hazardous waste
container and should not be rinsed into the sanitary sewer system.

6. Arranging for Disposal:

 When a waste container is full, or in accordance with the policies set by your institution,
arrange for its pickup by a licensed hazardous waste disposal service.

o Ensure that all necessary paperwork, such as the waste disposal manifest, is completed
accurately.

Quantitative Data for Disposal (Hypothetical)

The table below presents hypothetical quantitative parameters for the disposal of a research
compound such as AMG28. It is crucial to understand that these values are for illustrative
purposes only and must be verified against a specific Safety Data Sheet for AMG28.
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Parameter Value Notes

Solid and Liquid Chemical Waste should be segregated
Waste Type ) )

Waste based on its physical state.

o This would be relevant for spill
Recommended Deactivating ) N
Adent To be determined by SDS cleanup or specific treatment
gen
protocols.

This is a general guideline for

agqueous waste that may be

neutralized before disposal, a
pH Range for Aqueous Waste 6.0-9.0

step that should only be taken

if explicitly allowed by the SDS

and institutional EHS.

Waste should be stored in a
Storage Temperature for

Room Temperature (15-25°C) designated, secure area away
Waste

from heat sources.

Experimental Protocol for Waste Handling

The following is a generalized protocol for the collection and disposal of waste generated from
experiments involving AMG28.

» Preparation:

o Designate a specific satellite accumulation area within the laboratory for the collection of
AMG28 waste.

o Prepare separate and correctly labeled hazardous waste containers for both solid and

liquid waste streams.
e During Experimentation:

o Promptly dispose of all contaminated solid materials (e.g., pipette tips, microfuge tubes)
into the designated solid waste container.
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o Carefully collect all liquid waste containing AMG28 into the designated liquid waste
container.

o Post-Experiment:

o Thoroughly decontaminate all work surfaces and any reusable equipment. Dispose of all
cleaning materials as solid hazardous waste.

o Ensure that all waste containers are securely closed and stored in the designated satellite
accumulation area.

o Waste Pickup:

o Once a waste container is full, follow your institution's established procedures to request a
hazardous waste pickup.

o Verify that all labeling is correct and that all required documentation is completed.
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Caption: Logical workflow for the proper disposal of AMG28 waste.
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This guidance is designed to foster a culture of safety and environmental responsibility in the
laboratory. By adhering to these principles, researchers can effectively manage the risks
associated with the handling and disposal of investigational compounds like AMG28.

« To cite this document: BenchChem. [Navigating the Disposal of AMG28: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580836#amg28-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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